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Compound of Interest

Compound Name: 1-(Methylthio)-3-nitrobenzene

Cat. No.: B1295076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(Methylthio)-3-nitrobenzene, also known as 3-nitrothioanisole, is an aromatic organosulfur

compound with the chemical formula C₇H₇NO₂S. Its structure features a benzene ring

substituted with a methylthio group (-SCH₃) and a nitro group (-NO₂) at the meta position. The

presence of both an electron-donating methylthio group and a strongly electron-withdrawing

nitro group on the aromatic ring suggests the potential for diverse chemical reactivity and

biological activity. This technical guide provides a comprehensive review of the available

scientific literature on 1-(methylthio)-3-nitrobenzene, focusing on its synthesis,

physicochemical properties, and potential biological relevance. While specific biological activity

data for this compound is limited in publicly accessible literature, this guide also outlines

general experimental protocols relevant to the assessment of nitroaromatic compounds.

Physicochemical Properties
A summary of the key physicochemical properties of 1-(methylthio)-3-nitrobenzene is

presented in Table 1. This data is essential for its handling, characterization, and application in

experimental settings.

Table 1: Physicochemical Properties of 1-(Methylthio)-3-nitrobenzene
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Property Value Reference(s)

Molecular Formula C₇H₇NO₂S [1]

Molecular Weight 169.20 g/mol [1]

Appearance Pale yellow to brown liquid [2]

Boiling Point 92 °C at 1 mmHg [1]

Melting Point 14-17 °C [2]

Density 1.27 g/cm³ [1]

Solubility

Soluble in organic solvents

such as ethanol, ether, and

benzene. Very slightly soluble

to insoluble in water.

[2]

CAS Number 2524-76-7 [1]

Synthesis
While a specific detailed protocol for the synthesis of 1-(methylthio)-3-nitrobenzene is not

readily available in the reviewed literature, a common synthetic route involves the methylation

of 3-nitrobenzenethiol. The following is a generalized experimental protocol based on standard

organic synthesis methodologies for similar compounds.

General Experimental Protocol: Synthesis of 1-
(Methylthio)-3-nitrobenzene
Reaction Scheme:
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3-Nitrobenzenethiol

1-(Methylthio)-3-nitrobenzeneMethylation

Methylating Agent (e.g., CH₃I, (CH₃)₂SO₄)

Base (e.g., K₂CO₃, NaH) Deprotonation

Seed cancer cells in a 96-well plate

Treat cells with varying concentrations of 1-(methylthio)-3-nitrobenzene

Incubate for 24-72 hours

Add MTT reagent

Incubate to allow formazan formation

Solubilize formazan crystals

Measure absorbance at 570 nm

Calculate IC50 value
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Prepare enzyme, substrate, and inhibitor solutions

Pre-incubate enzyme with varying concentrations of 1-(methylthio)-3-nitrobenzene

Initiate the reaction by adding the substrate

Monitor the reaction progress over time (e.g., by spectrophotometry or fluorometry)

Determine the initial reaction rates

Plot reaction rates against inhibitor concentration

Calculate the IC50 or Ki value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on 1-(Methylthio)-3-
nitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295076#1-methylthio-3-nitrobenzene-literature-
review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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